Thymolphthalein monophosphate ammonium salt
Catalog No.
S14380325
CAS No.
M.F
C28H34NO7P
M. Wt
527.5 g/mol
Availability
In Stock
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Product Name
Thymolphthalein monophosphate ammonium salt
IUPAC Name
azane;[4-[1-(4-hydroxy-2-methyl-5-propan-2-ylphenyl)-3-oxo-2-benzofuran-1-yl]-5-methyl-2-propan-2-ylphenyl] dihydrogen phosphate
Molecular Formula
C28H34NO7P
Molecular Weight
527.5 g/mol
InChI
InChI=1S/C28H31O7P.H3N/c1-15(2)20-13-23(17(5)11-25(20)29)28(22-10-8-7-9-19(22)27(30)34-28)24-14-21(16(3)4)26(12-18(24)6)35-36(31,32)33;/h7-16,29H,1-6H3,(H2,31,32,33);1H3
InChI Key
NUKXNYMWDWJFAR-UHFFFAOYSA-N
Canonical SMILES
CC1=CC(=C(C=C1C2(C3=CC=CC=C3C(=O)O2)C4=CC(=C(C=C4C)OP(=O)(O)O)C(C)C)C(C)C)O.N
Hydrogen Bond Acceptor Count
8
Hydrogen Bond Donor Count
4
Exact Mass
527.20728942 g/mol
Monoisotopic Mass
527.20728942 g/mol
Heavy Atom Count
37
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